Cas no 1021222-18-3 (3-methyl-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-methyl-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one
• CAS No: 1021222-18-3
• MF: C₂₀H₁₇N₃O₂S
• MW: 363.432883024216
• CID: 5381286
• Update Time: 2025-05-24

3-methyl-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-[[(5-methyl-2-phenyl-4-oxazolyl)methyl]thio]-4(3H)-quinazolinone
• 3-methyl-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C20H17N3O2S/c1-13-17(21-18(25-13)14-8-4-3-5-9-14)12-26-20-22-16-11-7-6-10-15(16)19(24)23(20)2/h3-11H,12H2,1-2H3
• InChI Key： YHJYBPSYHWQRBL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(C)C=1SCC1=C(C)OC(C2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 565.4±60.0 °C(Predicted)
• pka: 0.17±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 3-methyl-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one

Chemical Compound CAS No 1021222-18-3: 3-Methyl-2-{[(5-Methyl-2-Phenyl-1,3-Oxazol-4-Yl)Methyl]Sulfanyl}-3,4-Dihydroquinazolin-4-One

The compound with CAS No 1021222-18-3, named 3-methyl-2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of quinazolinone derivatives, which have been extensively studied for their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

The structure of this compound is characterized by a quinazolinone core, which serves as a scaffold for various functional groups. The presence of a sulfanyl group (-S-) attached to the quinazolinone ring introduces unique electronic and steric properties, potentially enhancing its bioavailability and target specificity. Additionally, the oxazole ring fused with the quinazolinone structure contributes to the molecule's stability and ability to interact with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of quinazolinone derivatives in targeting specific kinases involved in cancer progression. For instance, researchers have reported that certain quinazolinone-based compounds exhibit potent inhibitory activity against protein kinase B (PKB/Akt), a key player in cell survival and proliferation pathways. This suggests that CAS No 1021222-18-3 could be a promising candidate for developing novel anticancer therapeutics.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxazole ring through cyclization reactions and the subsequent introduction of the sulfanyl group via nucleophilic substitution or coupling reactions. The optimization of these steps is crucial to ensure high yields and purity of the final product.

In terms of pharmacokinetics, preliminary studies indicate that CAS No 1021222-18-3 demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature allows for efficient penetration across biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These properties are advantageous for drug delivery systems aimed at targeting chronic diseases requiring long-term therapy.

Furthermore, computational modeling has played a pivotal role in understanding the molecular interactions of this compound with its biological targets. Molecular docking studies have revealed that CAS No 1021222-18-3 exhibits strong binding affinities to several oncogenic proteins, suggesting its potential as a lead compound for structure-based drug design.

Looking ahead, ongoing research is focused on evaluating the safety and efficacy of CAS No 1021222-18